Cas no 811801-42-0 (Benzenemethanol, 3-(4-pyridinylthio)-)

• Product name: Benzenemethanol, 3-(4-pyridinylthio)-
• CAS No: 811801-42-0
• MF: C₁₂H₁₁NOS
• MW: 217.28684
• CID: 1802812
• PubChem ID: 69248622

Benzenemethanol, 3-(4-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(4-pyridinylthio)-
• (3-pyridin-4-ylsulfanylphenyl)methanol
• Z1509555818
• [3-(pyridin-4-ylsulfanyl)phenyl]methanol
• 811801-42-0
• [3-[(Pyridin-4-yl)thio]phenyl]methanol
• 3-(4-pyridinylthio)Benzenemethanol
• SCHEMBL4938425
• EN300-6522504
• DYLHUKMWPNMFAT-UHFFFAOYSA-N
• DA-02643
• (3-(Pyridin-4-ylthio)phenyl)methanol
• [3-(pyridin-4-ylthio)phenyl]methanol

• Inchi： InChI=1S/C12H11NOS/c14-9-10-2-1-3-12(8-10)15-11-4-6-13-7-5-11/h1-8,14H,9H2
• InChI Key： DYLHUKMWPNMFAT-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)SC2=CC=NC=C2)CO

Computed Properties

• Exact Mass: 217.05613515g/mol
• Monoisotopic Mass: 217.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.4Ų